Cas no 123039-93-0 (Dihydrexidine)

• Product Name: Dihydrexidine
• CAS No: 123039-93-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 151781
• PubChem ID: 5311070
• Update Time: 2025-04-19

Dihydrexidine Chemical and Physical Properties

Names and Identifiers

• Benzo[a]phenanthridine-10,11-diol,5,6,6a,7,8,12b-hexahydro-, (6aR,12bS)-rel-
• 5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
• Dihydrexidine
• DIHYDREXIDINE HYDROCHLORIDE
• DAR0100A
• DihydrexidineHCl
• DIHYDROXIDINE HYDROCHLORIDE
• (+/-)-TRANS-10,11-DIHYDROXY-5,6,6A,7,8,12B-HEXAHYDROBENZO[A]PHENANTHRIDINE HYDROCHLORIDE
• Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6aS,12bR)-
• DAR-0100
• DTXSID00894188
• DHX
• REL-(6AR,12BS)-5,6,6A,7,8,12B-HEXAHYDROBENZO(A)PHENANTHRIDINE-10,11-DIOL
• SCHEMBL14495053
• BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6ARS,12BSR)-, (+/-)-
• UNII-32D64VH037
• Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, trans-
• CHEMBL4280145
• Dihydrexidine, (-)-
• U4MPC92UC2
• BENZO(A)PHENANTHRIDINE-10,11-DIOL, 5,6,6A,7,8,12B-HEXAHYDRO-, HYDROCHLORIDE (1:1), (6AR,12BS)-REL-
• (-)-Dihydrexidine
• 32D64VH037
• 757161-85-6
• GTPL9267
• UNII-U4MPC92UC2
• DB12890
• Q5276413
• 10,11-Dihydroxyhexahydrobenzo(a)phenanthridine
• DAR 0100A
• (6aS,12bR)-5,6,6a,7,8,12b-Hexahydrobenzo(a)phenanthridine-10,11-diol
• GLXC-25864
• (6aS,12bR)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine-10,11-diol
• NS00071792
• Benzo(a)phenanthridine-10,11-diol, 5,6,6a,7,8,12b-hexahydro-, (6as-trans)-
• 123039-93-0

• Inchi： 1S/C17H17NO2/c19-15-7-10-5-6-14-17(13(10)8-16(15)20)12-4-2-1-3-11(12)9-18-14/h1-4,7-8,14,17-20H,5-6,9H2/t14-,17-/m0/s1
• InChI Key： BGOQGUHWXBGXJW-YOEHRIQHSA-N
• SMILES： OC1C(=CC2CC[C@H]3[C@@H](C4C=CC=CC=4CN3)C=2C=1)O

Computed Properties

• Exact Mass: 303.10300
• Monoisotopic Mass: 267.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 53
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Color/Form: solid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 488.3±45.0 °C at 760 mmHg
• Flash Point: 190.5±19.3 °C
• PSA: 52.49000
• LogP: 3.77850
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Dihydrexidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives